Cas no 36116-43-5 (N',N'''-ethane-1,2-diylbis[1-prop-2-en-1-yl(thiourea)])

N',N'''-ethane-1,2-diylbis[1-prop-2-en-1-yl(thiourea)] structure
36116-43-5 structure
Product Name:N',N'''-ethane-1,2-diylbis[1-prop-2-en-1-yl(thiourea)]
CAS No:36116-43-5
MF:C10H18N4S2
MW:258.406718730927
CID:1473101
PubChem ID:3038372
Update Time:2025-04-20

N',N'''-ethane-1,2-diylbis[1-prop-2-en-1-yl(thiourea)] Chemical and Physical Properties

Names and Identifiers

    • N',N'''-ethane-1,2-diylbis[1-prop-2-en-1-yl(thiourea)]
    • 1-prop-2-enyl-3-[2-(prop-2-enylcarbamothioylamino)ethyl]thiourea
    • N,N'-Bis(allylthiocarbamoyl)ethylenediamine
    • Thiourea, N,N''-1,2-ethanediylbis(N'-2-propenyl-
    • DTXSID90189691
    • N,N'-1,2-Ethanediylbis(N'-2-propenylthiourea)
    • AI3-51119
    • AKOS001589454
    • SR-01000390893
    • 36116-43-5
    • SR-01000390893-1
    • BRN 1796017
    • Inchi: 1S/C10H18N4S2/c1-3-5-11-9(15)13-7-8-14-10(16)12-6-4-2/h3-4H,1-2,5-8H2,(H2,11,13,15)(H2,12,14,16)
    • InChI Key: DZNRNWRYYIFSSG-UHFFFAOYSA-N
    • SMILES: S=C(NCC=C)NCCNC(NCC=C)=S

Computed Properties

  • Exact Mass: 258.097288
  • Monoisotopic Mass: 258.097288
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: 1

Experimental Properties

  • Density: 1.128
  • Boiling Point: 364.7°C at 760 mmHg
  • Flash Point: 174.4°C
  • Refractive Index: 1.585
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